NS3861

• CAS No.: 216853-60-0
• Product Name: NS3861
• Molecular Formula: C16H18BrNO4S
• Molecular Weight: 400.28
• IUPAC Name: 3-(3-bromothiophen-2-yl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene;(E)-but-2-enedioic acid
• Standard InChI: InChI=1S/C12H14BrNS.C4H4O4/c1-14-9-2-3-10(14)7-8(6-9)12-11(13)4-5-15-12;5-3(6)1-2-4(7)8/h4-6,9-10H,2-3,7H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• Standard InChIKey: KXBSQPLWTVQFGJ-WLHGVMLRSA-N
• SMILES: CN1C2CCC1C=C(C2)C3=C(C=CS3)Br.C(=CC(=O)O)C(=O)O
• Appearance: Solid powder
• Description: NS3861 is an α3β2 full agonist and an α3β4 partial agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NS3861; NS-3861; NS 3861
• Reference: 1: Gade AR, Kang M, Khan F, Grider JR, Damaj MI, Dewey WL, Akbarali HI. Enhanced Sensitivity of α3β4 Nicotinic Receptors in Enteric Neurons after Long-Term Morphine: Implication for Opioid-Induced Constipation. J Pharmacol Exp Ther. 2016 Jun;357(3):520-8. doi: 10.1124/jpet.116.233304. Epub 2016 Apr 11. PubMed PMID: 27068812; PubMed Central PMCID: PMC4885510.; 2: Harpsøe K, Hald H, Timmermann DB, Jensen ML, Dyhring T, Nielsen EØ, Peters D, Balle T, Gajhede M, Kastrup JS, Ahring PK. Molecular determinants of subtype-selective efficacies of cytisine and the novel compound NS3861 at heteromeric nicotinic acetylcholine receptors. J Biol Chem. 2013 Jan 25;288(4):2559-70. doi: 10.1074/jbc.M112.436337. Epub 2012 Dec 10. PubMed PMID: 23229547; PubMed Central PMCID: PMC3554923.
• PubChem Compound: 91826078
• Last Modified: Nov 11 2021